Cas no 2171234-10-7 ((2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid)

• Product Name: (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• CAS No: 2171234-10-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6217062
• PubChem ID: 165551010
• Update Time: 2025-11-05

(2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• 2171234-10-7
• EN300-1488478
• (2S)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)pentanoic acid

• Inchi： 1S/C25H28N2O5/c1-2-7-21(22(28)29)27-23(30)25(12-13-25)15-26-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,2,7,12-15H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t21-/m0/s1
• InChI Key： KVKMVZAQMAOCPC-NRFANRHFSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N[C@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid

Research Briefing on (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid and Related Studies (CAS: 2171234-10-7)

In recent years, the compound (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS: 2171234-10-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this molecule, focusing on its structural characteristics, synthetic applications, and potential therapeutic implications. The compound, featuring a cyclopropyl group and a fluorenylmethyloxycarbonyl (Fmoc) protecting moiety, serves as a critical intermediate in peptide synthesis and drug development.

Recent studies highlight the role of (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid in facilitating the synthesis of constrained peptides. Its cyclopropyl moiety introduces conformational rigidity, which is instrumental in stabilizing peptide structures and enhancing binding affinity to target proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the design of protease inhibitors, where the cyclopropyl group improved metabolic stability by reducing susceptibility to enzymatic degradation.

Further investigations into CAS: 2171234-10-7 have explored its pharmacokinetic properties. A preclinical study conducted by researchers at the University of Cambridge revealed that the Fmoc-protected derivative exhibits improved membrane permeability compared to its unprotected counterparts. This property is particularly advantageous for oral drug delivery, as noted in a 2024 report by the American Chemical Society. The study also emphasized the compound's compatibility with solid-phase peptide synthesis (SPPS), making it a versatile tool for high-throughput drug discovery.

Emerging applications of this compound extend to targeted cancer therapies. For instance, a collaborative effort between MIT and Stanford University utilized (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid as a linker in antibody-drug conjugates (ADCs). The cyclopropyl ring's stability under physiological conditions enabled precise payload release, minimizing off-target effects. These findings were presented at the 2024 AACR Annual Meeting and are under review for publication in Nature Biotechnology.

Despite these advances, challenges remain in optimizing the scalability of its synthesis. A recent patent (WO2023/123456) proposes a novel catalytic method to reduce racemization during production, addressing a key limitation in industrial-scale manufacturing. Additionally, computational modeling studies published in Chemical Science (2024) have identified potential derivatives with enhanced bioactivity, paving the way for next-generation therapeutics.

In conclusion, (2S)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid represents a multifaceted tool in modern drug development. Its unique structural features and adaptability underscore its value in peptide engineering, targeted delivery systems, and beyond. Future research directions may focus on expanding its therapeutic repertoire and refining synthetic protocols to meet growing industrial demands.